N-(6-bromo-2-methylquinolin-4-yl)pyridine-2-carboxamide

• IUPAC Name: N-(6-bromo-2-methylquinolin-4-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C16H12BrN3O/c1-10-8-15(12-9-11(17)5-6-13(12)19-10)20-16(21)14-4-2-3-7-18-14/h2-9H,1H3,(H,19,20,21)
• InChI Key: GZGGZQRJFZWIBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)Br)NC(=O)C3=CC=CC=N3
• Molecular Formula: C16H12BrN3O
• Molecular Weight: 342.19 g/mol

Description

“N-(6-bromo-2-methylquinolin-4-yl)pyridine-2-carboxamide” is a chemical compound. It belongs to the class of organic compounds known as pyridinylpyrimidines. The quinoline nucleus is present in numerous biological compounds.

Scientific Research Applications

Drug Discovery and Development

Quinoline derivatives, such as N-(6-bromo-2-methylquinolin-4-yl)pyridine-2-carboxamide, are vital scaffolds in medicinal chemistry. They are extensively used in the synthesis of compounds with potential biological and pharmaceutical activities. .

Antimicrobial Agents

The quinoline nucleus is present in many bioactive compounds that exhibit significant antimicrobial properties. .

Anticancer Research

Some quinoline derivatives have shown potent antiproliferative activity against cancer cells. .

Anti-inflammatory Applications

Schiff bases of quinoline compounds have been synthesized for their potential anti-inflammatory properties. .

Pharmacological Evolution

Quinoline derivatives are part of ongoing research in pharmacology due to their versatility in significant fields. .

Reference Standards in Pharmaceutical Testing

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Mechanism of Action

Target of Action

Quinoline derivatives, which this compound is a part of, are known to have a wide range of biological targets, including dna gyrase and type iv topoisomerase .

Mode of Action

Quinoline derivatives are known to inhibit dna synthesis by promoting the cleavage of bacterial dna gyrase and type iv topoisomerase, ultimately leading to rapid bacterial death .

Biochemical Pathways

The compound likely affects the biochemical pathways related to DNA synthesis and replication, given its potential interaction with DNA gyrase and type IV topoisomerase . The exact downstream effects would depend on the specific cellular context and the presence of other interacting molecules.

Result of Action

The result of the compound’s action would likely be the inhibition of bacterial growth or survival, given its potential interaction with DNA gyrase and type IV topoisomerase . This could make it a potential candidate for antimicrobial therapy.